Cas no 55354-87-5 (acetic acid; $l^{1}-ruthenane)

• Product Name: acetic acid; $l^{1}-ruthenane
• CAS No: 55354-87-5
• MF: C₅₆H₄₉O₂P₃Ru
• MW: 947.978357076645
• CID: 943806
• PubChem ID: 435931
• Update Time: 2025-04-19

acetic acid; $l^{1}-ruthenane Chemical and Physical Properties

Names and Identifiers

• acetic acid,ruthenium monohydride,triphenylphosphanium
• [RuH(OCOMe)(PPh3)3]
• AC1L4HUO
• acetic acid
• cis-Dichlorobis(2,2'-bipyrazyl)ruthenium(II)
• dichlororuthenium
• Ru(bipyrazine)2Cl2
• Ru(H)(OAc)(PPh3)3
• RuH(CH3CO2)(PPh3)3
• ruthenium(2,2'-bipyrazine)2Cl2
• 55354-87-5
• Acetatohydrotris(triphenylphosphine)ruthenium
• acetic acid; $l^{1}-ruthenane

• Inchi： 1S/3C18H15P.C2H4O2.Ru/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2(3)4;/h3*1-15H;1H3,(H,3,4);
• InChI Key： PJXQPCMKCCWIPP-UHFFFAOYSA-N
• SMILES： [Ru].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O

Computed Properties

• Exact Mass: 951.22200
• Monoisotopic Mass: 949.206707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 62
• Rotatable Bond Count: 9
• Complexity: 844
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 67.07000
• LogP: 9.65760